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Compound of Interest

Compound Name: Z-D-Lys-obzl benzenesulfonate

CAS No.: 201018-13-5

Cat. No.: B612885

Get Quote

In the landscape of modern pharmaceutical research, the synthesis of peptides with high

fidelity and purity is paramount. The biological activity of a peptide is intrinsically linked to its

precise amino acid sequence and stereochemistry. Consequently, the strategic use of

protecting groups to temporarily mask reactive functionalities is not merely a procedural step

but the cornerstone of successful peptide synthesis. Among the repertoire of available building

blocks, Z-D-Lys-OBzl benzenesulfonate (Nα-Z-D-lysine benzyl ester benzenesulfonate salt)

emerges as a critical intermediate for the incorporation of D-lysine into peptide chains,

particularly in the development of peptide-based drugs, enzyme inhibitors, and other complex

biomolecules.[1]

This guide provides an in-depth technical overview of Z-D-Lys-OBzl benzenesulfonate,

moving beyond a simple datasheet to explain the causality behind its features and applications.

We will explore its chemical properties, the strategic advantages conferred by its specific

protecting groups and salt form, and provide detailed, field-proven protocols for its application

and subsequent deprotection. This document is intended for researchers, chemists, and drug

development professionals who require a comprehensive understanding of this versatile

building block.
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Core Characteristics and Physicochemical
Properties
Z-D-Lys-OBzl benzenesulfonate is a fully protected derivative of the non-proteinogenic amino

acid D-lysine. The strategic selection of its protecting groups and counter-ion is fundamental to

its utility.

Nα-protection (Z-group): The alpha-amino group is protected by a benzyloxycarbonyl (Z or

Cbz) group. The Z-group is renowned for its stability under a wide range of reaction

conditions and its resistance to racemization during peptide coupling.[2]

C-terminal protection (OBzl): The carboxylic acid is protected as a benzyl ester (OBzl). This

group is chemically congruent with the Z-group, as both are typically removed

simultaneously under the same conditions.

ε-Amino Group Protonation: The side-chain amino group of the lysine residue is not

protected by a covalent protecting group in this specific reagent. Instead, it is protonated and

forms a salt with benzenesulfonic acid. This ionic interaction effectively deactivates the

nucleophilicity of the side-chain amine, preventing it from participating in undesired side

reactions during peptide coupling.

Benzenesulfonate Counter-ion: The use of benzenesulfonic acid to form the salt offers

significant advantages over more common counter-ions like chloride. Benzenesulfonate salts

of amino acid esters are often highly crystalline, non-hygroscopic solids, which simplifies

handling, weighing, and storage. This contrasts with hydrochloride salts, which can be more

hygroscopic and may introduce chloride ions that can be problematic in certain downstream

applications.

The molecular structure is depicted in the diagram below:

Figure 2: Workflow for solution-phase peptide coupling.

Methodology:

Reactant Preparation: In a round-bottom flask, dissolve the C-terminally protected amino

acid hydrochloride salt (e.g., H-Gly-OMe·HCl, 1.0 eq) and Z-D-Lys-OBzl benzenesulfonate
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(1.0 eq) in an anhydrous solvent such as dichloromethane (DCM).

Neutralization: Cool the solution to 0°C in an ice bath. Add a tertiary base, such as N-

methylmorpholine (NMM, 2.0 eq), dropwise to neutralize the hydrochloride and

benzenesulfonate salts, liberating the free amines. Stir for 10-15 minutes. The use of a

tertiary base is crucial to deprotonate the amino components before coupling.

Activation: Add 1-Hydroxybenzotriazole (HOBt, 1.1 eq) to the mixture. HOBt acts as a

racemization suppressant. In a separate container, dissolve N,N'-Dicyclohexylcarbodiimide

(DCC, 1.1 eq) in a minimal amount of DCM. Add the DCC solution to the reaction mixture

dropwise while maintaining the temperature at 0°C. DCC is a common coupling reagent that

activates the carboxylic acid.

Coupling Reaction: Allow the reaction to slowly warm to room temperature and stir overnight

(12-18 hours). The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC).

Work-up: A white precipitate of dicyclohexylurea (DCU), the byproduct of the DCC coupling,

will form. Filter off the DCU precipitate. Transfer the filtrate to a separatory funnel and wash

sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure. The resulting crude dipeptide can be purified by flash

column chromatography or recrystallization to yield the pure product.

Deprotection Protocol: Catalytic Transfer Hydrogenation
Catalytic transfer hydrogenation is a mild and efficient method for the simultaneous removal of

the Nα-Z and C-terminal OBzl groups. It avoids the use of strong acids or high-pressure

hydrogen gas.

Figure 3: Workflow for catalytic transfer hydrogenation.

Methodology:

Reaction Setup: Dissolve the protected peptide (1.0 eq) in a suitable solvent, such as

methanol or a methanol/formic acid mixture. Formic acid serves as a convenient hydrogen
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donor. [3]2. Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst to the

solution. The amount of catalyst can range from 10% to 100% by weight relative to the

peptide, depending on the complexity of the substrate and the presence of any sulfur-

containing residues.

Hydrogenolysis: Stir the reaction mixture vigorously at room temperature. The reaction

progress can be monitored by TLC or HPLC by observing the disappearance of the starting

material. The reaction is typically complete within 1-4 hours.

Catalyst Removal: Upon completion, the palladium catalyst must be removed by filtration. A

common and safe method is to filter the reaction mixture through a pad of Celite®. This

ensures that all fine particles of the catalyst are removed.

Product Isolation: Evaporate the filtrate under reduced pressure to remove the solvent and

residual formic acid. The resulting crude deprotected peptide can then be purified using

appropriate chromatographic techniques, such as reverse-phase HPLC.

Safety and Handling
As with all chemical reagents, proper safety precautions must be observed when handling Z-D-
Lys-OBzl benzenesulfonate and the reagents used in its application.

Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Handle the solid powder in a well-ventilated area or a fume hood to avoid

inhalation of dust. Avoid contact with skin and eyes.

Storage: Store the compound in a tightly sealed container in a refrigerator at the

recommended temperature (0-8°C). [1]Before use, allow the container to warm to room

temperature in a desiccator to prevent moisture condensation onto the product.

Reagent Hazards: Be aware of the specific hazards associated with all other reagents used

in the protocols, particularly DCC (a potent sensitizer), strong acids (corrosive), and Pd/C

(flammable when dry). Consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion
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Z-D-Lys-OBzl benzenesulfonate is a highly valuable and strategically designed building block

for peptide synthesis. Its combination of stable, yet readily cleavable, protecting groups and its

advantageous benzenesulfonate salt form provides chemists with a reliable tool for the

incorporation of D-lysine into complex peptide structures. The robust crystallinity and handling

properties of this reagent contribute to reproducible and high-fidelity synthetic outcomes. By

understanding the chemical principles behind its design and applying the detailed protocols

provided in this guide, researchers can effectively leverage Z-D-Lys-OBzl benzenesulfonate
to advance their research and development objectives in the ever-evolving field of peptide

science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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